Cas no 329049-15-2 (4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate)

• Product Name: 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate
• CAS No: 329049-15-2
• MF: C₂₃H₁₈BrClN₂O₄
• MW: 501.757024288177
• CID: 6408276
• PubChem ID: 9606176
• Update Time: 2025-10-05

4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate
• (E)-4-((2-(2-bromobenzoyl)hydrazono)methyl)phenyl 2-(4-chloro-2-methylphenoxy)acetate
• 4-[(1E)-{[(2-BROMOPHENYL)FORMAMIDO]IMINO}METHYL]PHENYL 2-(4-CHLORO-2-METHYLPHENOXY)ACETATE
• [4-[(E)-[(2-bromobenzoyl)hydrazinylidene]methyl]phenyl] 2-(4-chloro-2-methylphenoxy)acetate
• 329049-15-2
• AKOS002166373
• F0890-0344
• Benzoic acid, 2-bromo-, 2-[[4-[[2-(4-chloro-2-methylphenoxy)acetyl]oxy]phenyl]methylene]hydrazide

• Inchi： 1S/C23H18BrClN2O4/c1-15-12-17(25)8-11-21(15)30-14-22(28)31-18-9-6-16(7-10-18)13-26-27-23(29)19-4-2-3-5-20(19)24/h2-13H,14H2,1H3,(H,27,29)
• InChI Key： VDCKEFDDKUXBGF-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(OC(COC2=CC=C(Cl)C=C2C)=O)C=C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 500.01385g/mol
• Monoisotopic Mass: 500.01385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 77Ų

Additional information on 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate

Comprehensive Analysis of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate (CAS No. 329049-15-2)

The compound 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate (CAS No. 329049-15-2) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 2-bromophenyl group and a 4-chloro-2-methylphenoxy moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the role of CAS No. 329049-15-2 in drug discovery?" and "How does 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate interact with biological systems?".

From a structural perspective, 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate exhibits unique characteristics due to its imine and ester functional groups. These features contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often inquire about "synthetic routes for CAS No. 329049-15-2" or "optimization of yield for 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate," highlighting the demand for efficient production methods. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis techniques for such compounds.

The pharmacological potential of CAS No. 329049-15-2 is another area of active investigation. Preliminary studies suggest that its 2-bromophenyl and 4-chloro-2-methylphenoxy components may confer selective binding affinity to certain enzyme targets. This has led to queries like "Can 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate be used as a kinase inhibitor?" or "What are the ADME properties of CAS No. 329049-15-2?". While clinical applications remain speculative, its structural motifs align with known pharmacophores, warranting further exploration.

In agrochemical contexts, derivatives of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate have shown promise as plant growth regulators or pest control agents. The chloro and methyl substitutions in its aromatic rings are particularly relevant for modulating lipophilicity and bioactivity. Frequently searched terms like "agrochemical applications of CAS No. 329049-15-2" or "structure-activity relationship of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate" reflect growing interest in sustainable crop protection solutions.

Analytical characterization of CAS No. 329049-15-2 typically involves techniques such as NMR, HPLC-MS, and X-ray crystallography. Researchers often seek information on "spectral data for 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate" or "crystallographic parameters of CAS No. 329049-15-2," underscoring the need for comprehensive reference materials. Recent publications have improved accessibility to these datasets, facilitating faster research cycles.

Regulatory and safety profiles of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate are frequently discussed in industrial forums. While not classified as hazardous under standard protocols, proper handling guidelines are essential. Queries such as "storage conditions for CAS No. 329049-15-2" or "compatibility of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate with common solvents" emphasize operational considerations for laboratory use.

Future research directions for CAS No. 329049-15-2 may include computational modeling to predict its interactions with biological targets or derivatization studies to enhance its selectivity. The integration of AI-driven drug discovery platforms has amplified interest in "in silico screening of 4-(1E)-{(2-bromophenyl)formamidoimino}methylphenyl 2-(4-chloro-2-methylphenoxy)acetate analogs," showcasing how digital tools accelerate molecular design. Collaborative efforts between academia and industry will likely unlock new applications for this versatile compound.